10.1039/C2JM30297G | Enhanced dielectric and ferroelectric properties induced by dopamine-modified BaTiO3 nanofibers in flexible poly(vinylidene fluoride-trifluoroethylene) nanocomposites

Enhanced dielectric and ferroelectric properties induced by dopamine-modified BaTiO3 nanofibers in flexible poly(vinylidene fluoride-trifluoroethylene) nanocomposites

Journal of Materials Chemistry Pub Date: 2012-02-21 DOI: 10.1039/C2JM30297G

Abstract

BaTiO₃ nanofibers with a large aspect ratio prepared via electrospinning and modified by dopamine were used as dielectric fillers in poly(vinylidene fluoride-trifluoroethylene) (PVDF-TrFE)-based nanocomposites. Highly flexible polymer nanocomposite films were fabricated via a simple solution-cast method. Enhanced dielectric permittivities were obtained at a low volume fraction of BaTiO₃ nanofibers. The breakdown strength of the polymer nanocomposites was also improved, which is favorable for enhanced ferroelectric properties in the nanocomposites. P_r ∼9.1 μC cm⁻² was achieved in the nanocomposites with 10.8 vol% BaTiO₃ nanofibers. The improved breakdown strength and enhanced ferroelectric properties are attributed to the combined effect of the surface modification by dopamine, the large aspect ratio of the BaTiO₃ nanofibers and the improved crystallinity of the polymer nanocomposites induced by the BaTiO₃ nanofibers.

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Enhanced dielectric and ferroelectric properties induced by dopamine-modified BaTiO3 nanofibers in flexible poly(vinylidene fluoride-trifluoroethylene) nanocomposites

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Journal Name：Journal of Materials Chemistry

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